Cas no 78946-83-5 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI))

• Product Name: 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI)
• CAS No: 78946-83-5
• MF: C₁₄H₂₉NO₅
• MW: 291.383764982224
• CID: 569870
• PubChem ID: 44149956
• Update Time: 2025-04-19

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,14,18-dimethyl-, (14R*,18R*)- (9CI)
• (14R*,18R*)-14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
• (14R,18R)-14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
• 14,18-dimethyl-1,4,7,10,13-pentaoxa-16-azacyclooctadecane
• DTXSID50229401
• EINECS 279-010-4
• 78946-83-5

• Inchi： 1S/C14H29NO5/c1-13-11-15-12-14(2)20-10-8-18-6-4-16-3-5-17-7-9-19-13/h13-15H,3-12H2,1-2H3/t13-,14-/m1/s1
• InChI Key： FVBSVZZRWQOUPT-ZIAGYGMSSA-N
• SMILES： O1CCOCCOCCOCCO[C@H](C)CNC[C@H]1C

Computed Properties

• Exact Mass: 291.205
• Monoisotopic Mass: 291.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• XLogP3: -0.3

Experimental Properties

• Density: 0.938
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 176.7°C
• Refractive Index: 1.405